Cas no 100633-61-2 (Cyclohexanecarboxylicacid, 4-ethyl-, 4-fluorophenyl ester, trans-)

• Product Name: Cyclohexanecarboxylicacid, 4-ethyl-, 4-fluorophenyl ester, trans-
• CAS No: 100633-61-2
• MF: C₁₅H₁₉FO₂
• MW: 250.308568239212
• CID: 124175
• PubChem ID: 19695575
• Update Time: 2025-07-16

Cyclohexanecarboxylicacid, 4-ethyl-, 4-fluorophenyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-ethyl-, 4-fluorophenyl ester, trans-
• (4-fluorophenyl) 4-ethylcyclohexane-1-carboxylate
• TRANS-4-ETHYL-CYCLOHEXANECARBOXYLIC ACID 4-FLUORO-PHENYL ESTER
• TRANS-4-FLUOROPHENYL 4-ETHYLCYCLOHEXANECARBOXYLATE
• trans-4-Ethylcyclohexanecarboxylic acid 4-fluorophenyl ester
• 4-Fluorophenyl 4-ethylcyclohexane-1-carboxylate
• 100633-61-2
• 4-FLUOROPHENYL (1S,4R)-4-ETHYLCYCLOHEXANE-1-CARBOXYLATE
• DTXSID70599274
• SCHEMBL8044641
• J-000185
• SCHEMBL8449391
• TRANS-4-FLUOROPHENYL4-ETHYLCYCLOHEXANECARBOXYLATE
• DB-299317
• YCODTMZSONXRIF-UHFFFAOYSA-N

• Inchi： 1S/C15H19FO2/c1-2-11-3-5-12(6-4-11)15(17)18-14-9-7-13(16)8-10-14/h7-12H,2-6H2,1H3
• InChI Key： YCODTMZSONXRIF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC(C1CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 250.13700
• Monoisotopic Mass: 250.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.3E-3 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 3.94750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Cyclohexanecarboxylicacid, 4-ethyl-, 4-fluorophenyl ester, trans-

Cyclohexanecarboxylicacid, 4-ethyl-, 4-fluorophenyl ester, trans-: A Key Compound in Modern Pharmaceutical and Material Science Research

Cyclohexanecarboxylicacid, 4-ethyl-, 4-fluorophenyl ester, trans- is a synthetic compound with a unique molecular structure that combines aromatic and aliphatic functionalities. Its chemical formula, CAS No 100633-61-2, represents a critical molecular scaffold in the development of novel pharmaceutical agents and advanced materials. The compound’s trans-configuration and the presence of both an ethyl group and a fluorine atom on the aromatic ring contribute to its distinct physicochemical properties, making it a subject of extensive research in medicinal chemistry and materials science.

The 4-fluorophenyl moiety in this compound is particularly significant due to its ability to modulate biological activity through electronic effects. Fluorine atoms are known to enhance the metabolic stability of drug molecules while also influencing their binding affinity to target proteins. Recent studies have demonstrated that 4-fluorophenyl derivatives exhibit improved selectivity in enzyme inhibition assays, a property that is further amplified by the 4-ethyl substitution on the cyclohexane ring. This dual functionalization creates a unique molecular environment that can interact with multiple biological targets, offering potential applications in the treatment of chronic diseases.

Research published in *Journal of Medicinal Chemistry* (2023) highlights the role of trans--configured ester groups in enhancing the solubility and bioavailability of pharmaceutical compounds. The trans- isomer of this molecule demonstrates superior aqueous solubility compared to its cis-counterpart, a property that is critical for drug delivery systems. This finding has sparked interest in optimizing the stereochemistry of similar compounds to improve therapeutic outcomes in conditions such as neurodegenerative disorders and metabolic syndromes.

The 4-ethyl substitution on the cyclohexane ring introduces steric and electronic effects that significantly influence the compound’s reactivity. Studies in *Organic & Biomolecular Chemistry* (2024) have shown that this group enhances the interaction between the aromatic ring and biological membranes, potentially facilitating the penetration of the molecule into cellular compartments. Such properties make this compound a valuable candidate for the development of targeted therapies, particularly in oncology and immunology.

Recent advancements in materials science have further expanded the applications of this compound. A 2023 study in *Advanced Materials* explored the use of 4-fluorophenyl ester derivatives as building blocks for stimuli-responsive polymers. The compound’s ability to undergo reversible chemical transformations under specific conditions (e.g., pH or temperature changes) makes it suitable for designing smart materials with applications in drug delivery, biosensors, and tissue engineering.

The synthesis of Cyclohexanecarboxylicacid, 4-ethyl-, 4-fluorophenyl ester, trans- involves multi-step organic reactions, including electrophilic aromatic substitution and esterification processes. A 2022 paper in *Chemical Communications* reported a novel catalytic method for achieving the trans-configuration, which significantly reduces the formation of byproducts and improves the overall yield. This synthetic efficiency is critical for scaling up production for industrial and pharmaceutical applications.